Cas no 121553-48-8 (2(1H)-Pyrimidinone,4-cyclopropyl-6-methyl- (9CI))

• Product Name: 2(1H)-Pyrimidinone,4-cyclopropyl-6-methyl- (9CI)
• CAS No: 121553-48-8
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 104712
• PubChem ID: 19804694
• Update Time: 2025-04-18

2(1H)-Pyrimidinone,4-cyclopropyl-6-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-cyclopropyl-6-methyl- (9CI)
• CGA 321915
• 4-cyclopropyl-6-methyl-1H-pyrimidin-2-one
• 4-Cyclopropyl-6-methyl-pyrimidin-2-ol
• 121553-48-8
• 4-cyclopropyl-6-methyl-1,2-dihydropyrimidin-2-one
• DTXSID901021492
• 2(1H)-Pyrimidinone, 4-cyclopropyl-6-methyl- (9CI)
• 4-Cyclopropyl-6-methylpyrimidin-2(1H)-one
• NS00067265
• SCHEMBL9501435

• Inchi： 1S/C8H10N2O/c1-5-4-7(6-2-3-6)10-8(11)9-5/h4,6H,2-3H2,1H3,(H,9,10,11)
• InChI Key： QODMYONMGSMOCI-UHFFFAOYSA-N
• SMILES： O=C1NC(C)=CC(C2CC2)=N1

Computed Properties

• Exact Mass: 150.0794
• Monoisotopic Mass: 150.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5A^2
• XLogP3: 0.4

Experimental Properties

• PSA: 46.01